Cas no 146335-44-6 (3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester)
146335-44-6 structure
Product Name:3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester
CAS No:146335-44-6
MF:C10H15NO3
MW:197.231003046036
CID:101244
PubChem ID:10976427
Update Time:2025-04-18
3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester
- 3-Cyclohexene-1-carboxylicacid,4-amino-6,6-dimethyl-2-oxo-,methylester
- AKOS015866379
- 146335-44-6
- VS-11506
- methyl 4-amino-6,6-dimethyl-2-oxocyclohex-3-ene-1-carboxylate
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- Inchi： 1S/C10H15NO3/c1-10(2)5-6(11)4-7(12)8(10)9(13)14-3/h4,8H,5,11H2,1-3H3
- InChI Key： SISFQHIHRUPQMP-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(C=C(CC1(C)C)N)=O)=O
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 69.4Ų
3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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